Cas no 1805392-34-0 (Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate
• CAS No: 1805392-34-0
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4888213
• Update Time: 2025-06-10

Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-4-3-5(13)7(8(10)11)12-6(4)9(14)15-2/h3,8,13H,1-2H3
• InChI Key： ANORFUZEUILRJF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(C(=O)OC)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate

Comprehensive Overview of Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate (CAS No. 1805392-34-0)

Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate (CAS No. 1805392-34-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, makes it a versatile building block for designing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate for its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The incorporation of difluoromethyl groups is known to improve the lipophilicity and membrane permeability of drug candidates, addressing a critical challenge in modern pharmacology.

The agrochemical industry also benefits from this compound, as it can be used to synthesize advanced pesticides and herbicides. The pyridine-carboxylate moiety is a common motif in many commercial agrochemicals, offering selective action against pests while minimizing environmental impact. With growing concerns about sustainable agriculture, Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate is being explored for its role in developing next-generation green chemistry solutions.

From a synthetic chemistry perspective, the compound's CAS No. 1805392-34-0 is frequently searched in academic and industrial databases. Its synthesis typically involves multi-step reactions, including esterification, halogenation, and hydroxylation, which are topics of interest for chemists optimizing scalable production methods. The compound's stability under various conditions makes it a reliable candidate for further functionalization, enabling the creation of diverse derivatives.

Environmental and regulatory considerations are also driving interest in Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate. As global regulations tighten around chemical safety, researchers are evaluating its biodegradability and ecotoxicological profile. Preliminary studies suggest that its fluorinated components do not persist excessively in the environment, aligning with the principles of sustainable chemistry.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-5-methylpyridine-6-carboxylate (CAS No. 1805392-34-0) represents a cutting-edge compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it a valuable asset for innovation in these fields. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in drug development and agricultural science.